(Z)-2-Cyano-N-(2,4-dichlorophenyl)-3-(3,5-dimethyl-1-phenylpyrazol-4-yl)prop-2-enamide

Specification

• CAS No.: 1005882-17-6
• Molecular Formula: C21H16Cl2N4O
• Molecular Weight: 411.29
• IUPAC Name: (Z)-2-cyano-N-(2,4-dichlorophenyl)-3-(3,5-dimethyl-1-phenylpyrazol-4-yl)prop-2-enamide
• Standard InChI: InChI=1S/C21H16Cl2N4O/c1-13-18(14(2)27(26-13)17-6-4-3-5-7-17)10-15(12-24)21(28)25-20-9-8-16(22)11-19(20)23/h3-11H,1-2H3,(H,25,28)/b15-10-
• Standard InChI Key: YDHRUDXUHCCRIX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)C=C(C#N)C(=O)NC3=C(C=C(C=C3)Cl)Cl

Introduction

(Z)-2-Cyano-N-(2,4-dichlorophenyl)-3-(3,5-dimethyl-1-phenylpyrazol-4-yl)prop-2-enamide is a complex organic compound with a molecular formula of C21H16Cl2N4O and a molecular weight of 411.3 g/mol. This compound features a cyano group, a dichlorophenyl moiety, and a pyrazole ring, which are key components that contribute to its chemical properties and potential applications.

Synthesis and Preparation

While specific synthesis details for (Z)-2-Cyano-N-(2,4-dichlorophenyl)-3-(3,5-dimethyl-1-phenylpyrazol-4-yl)prop-2-enamide are not readily available, compounds with similar structures often involve multi-step reactions. For instance, pyrazole derivatives can be synthesized through cyclocondensation reactions followed by further modifications such as chloroformylation or other functional group transformations. The synthesis of related compounds typically involves the use of hydrazines and β-ketonitriles or similar precursors.

Potential Applications

Given its complex structure, (Z)-2-Cyano-N-(2,4-dichlorophenyl)-3-(3,5-dimethyl-1-phenylpyrazol-4-yl)prop-2-enamide may have potential applications in fields such as pharmaceuticals or agrochemicals. Compounds with similar structures are often explored for their biological activity or as intermediates in the synthesis of more complex molecules.

Spectroscopic Analysis

Spectroscopic analysis, such as IR and NMR spectroscopy, would be crucial in confirming the structure of this compound. For similar compounds, IR spectra might show absorption bands corresponding to the cyano group, amide carbonyl, and aromatic rings. NMR spectra would provide detailed information about the compound's proton and carbon environments, helping to confirm its structure and stereochemistry.